Cas no 37991-79-0 (Phenyl 4-(benzoyl)benzoate)

• Product Name: Phenyl 4-(benzoyl)benzoate
• CAS No: 37991-79-0
• MF: C₂₀H₁₄O₃
• MW: 302.323365688324
• CID: 6641641
• PubChem ID: 8765439
• Update Time: 2024-01-29

Phenyl 4-(benzoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Phenyl 4-(benzoyl)benzoate
• 37991-79-0

• Inchi： 1S/C20H14O3/c21-19(15-7-3-1-4-8-15)16-11-13-17(14-12-16)20(22)23-18-9-5-2-6-10-18/h1-14H
• InChI Key： LJNXAXBMCVLWLX-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C(C1C=CC(=CC=1)C(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 302.094294304g/mol
• Monoisotopic Mass: 302.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 43.4Ų